Cas no 922127-78-4 (N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)furan-2-carboxamide)

• Product Name: N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)furan-2-carboxamide
• CAS No: 922127-78-4
• MF: C₁₅H₁₄N₂O₄
• MW: 286.282663822174
• CID: 5969219
• PubChem ID: 18571532
• Update Time: 2025-07-13

N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)furan-2-carboxamide
• 2-Furancarboxamide, N-(2,3,4,5-tetrahydro-4-methyl-5-oxo-1,4-benzoxazepin-7-yl)-
• N-(4-methyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)furan-2-carboxamide
• F2276-0056
• 922127-78-4
• N-(4-methyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)furan-2-carboxamide
• AKOS024635362

• Inchi： 1S/C15H14N2O4/c1-17-6-8-21-12-5-4-10(9-11(12)15(17)19)16-14(18)13-3-2-7-20-13/h2-5,7,9H,6,8H2,1H3,(H,16,18)
• InChI Key： PIEORFAPDDBDRT-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NC1=CC=C2OCCN(C)C(=O)C2=C1)=O

Computed Properties

• Exact Mass: 286.09535693g/mol
• Monoisotopic Mass: 286.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• Density: 1.336±0.06 g/cm3(Predicted)
• Boiling Point: 403.8±45.0 °C(Predicted)
• pka: 11.98±0.20(Predicted)

Additional information on N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)furan-2-carboxamide

Professional Introduction to N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)furan-2-carboxamide (CAS No. 922127-78-4)

N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)furan-2-carboxamide, identified by its CAS number 922127-78-4, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule belongs to the benzoxazepine class, a heterocyclic structure known for its diverse biological activities. The unique arrangement of functional groups in this compound makes it a promising candidate for further investigation in medicinal chemistry.

The benzoxazepine core of N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)furan-2-carboxamide contributes to its potential pharmacological properties. Benzoxazepines have been extensively studied for their roles as serotonin receptor antagonists, particularly in the treatment of neurological and psychiatric disorders. The presence of a furan moiety and a carboxamide group further enhances the compound's complexity and may influence its interactions with biological targets.

In recent years, there has been growing interest in developing novel therapeutic agents that modulate neurotransmitter systems. N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)furan-2-carboxamide has emerged as a compound of interest due to its structural features that may allow it to interact with specific receptors or enzymes involved in these systems. Preliminary studies suggest that this molecule may exhibit properties relevant to the treatment of conditions such as anxiety, depression, and cognitive disorders.

The synthesis of N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)furan-2-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The benzoxazepine ring system is typically constructed through cyclization reactions involving appropriate precursors. The introduction of the furan moiety and the carboxamide group necessitates additional synthetic steps, including functional group transformations and protection-deprotection strategies.

The pharmacological evaluation of N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)furan-2-carboxamide has been the focus of several research endeavors. In vitro studies have demonstrated potential interactions with serotonin receptors, suggesting that this compound may have anxiolytic and antidepressant effects. Additionally, its structural similarity to known pharmacologically active molecules makes it a valuable scaffold for structure-based drug design.

Advances in computational chemistry have further enhanced the understanding of the pharmacological properties of N-(4-methyl-5-oxyo-2,
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